Cas no 889942-81-8 (4-methoxy-1-methyl-1H-Indole-3-carbonitrile)
889942-81-8 structure
Product Name:4-methoxy-1-methyl-1H-Indole-3-carbonitrile
CAS No:889942-81-8
MF:C11H10N2O
MW:186.20990228653
CID:1120583
PubChem ID:53441995
Update Time:2025-04-20
4-methoxy-1-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-methoxy-1-methyl-1H-Indole-3-carbonitrile
- 889942-81-8
- AKOS006284147
- DTXSID501260844
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- Inchi: 1S/C11H10N2O/c1-13-7-8(6-12)11-9(13)4-3-5-10(11)14-2/h3-5,7H,1-2H3
- InChI Key: CFKYRYZTUZJZPR-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C1C(C#N)=CN2C
Computed Properties
- Exact Mass: 186.079312947g/mol
- Monoisotopic Mass: 186.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38Ų
4-methoxy-1-methyl-1H-Indole-3-carbonitrile Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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